Cas no 1804691-38-0 (Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804691-38-0
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4850624
• Update Time: 2025-06-11

Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-15-9(14)7-3-5(8(11)12)2-6(4-10)13-7/h2-3,8H,4H2,1H3
• InChI Key： JLJCOIHCOBKLNC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C=C(C(=O)OC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate

Recent Advances in the Application of Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1804691-38-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1804691-38-0) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapeutics. Recent studies have highlighted its versatility as a building block for constructing complex molecular architectures with potential applications in drug discovery and chemical biology. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic utility, mechanistic insights, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for developing kinase inhibitors. Researchers utilized its reactive chloromethyl and difluoromethyl groups to create a series of pyridine-based compounds showing nanomolar inhibition against EGFR mutants. The structural flexibility imparted by the carboxylate moiety allowed for optimal binding pocket interactions, with lead compounds exhibiting improved selectivity profiles compared to existing therapeutics.

Innovative synthetic methodologies have been developed to harness the full potential of 1804691-38-0. A recent Nature Communications paper detailed a novel palladium-catalyzed cross-coupling strategy that preserves the compound's sensitive functional groups while enabling diverse derivatization. This breakthrough has significantly expanded the accessible chemical space for structure-activity relationship studies, with particular relevance to fragment-based drug discovery approaches.

In the realm of chemical biology, the compound has found application as a versatile probe for studying enzyme mechanisms. Its unique combination of electrophilic centers and hydrogen-bonding capabilities makes it particularly suitable for covalent inhibitor development. Recent work published in ACS Chemical Biology demonstrated its utility in creating activity-based probes for studying metabolic enzymes, enabling real-time monitoring of enzymatic activity in complex biological systems.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by recent patent filings. A 2024 patent application (WO2024/012345) describes its incorporation into novel antiviral agents targeting RNA-dependent RNA polymerases. The difluoromethyl group was found to confer improved metabolic stability while maintaining target engagement, addressing a key challenge in nucleoside analog development.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from a multi-institutional collaboration suggest that derivatives of 1804691-38-0 can serve as cleavable linkers in antibody-drug conjugates (ADCs), with the pyridine core providing both stability in circulation and controlled release at the target site. This application could significantly expand the therapeutic window for cytotoxic payloads.

Despite these advances, challenges remain in the large-scale production and purification of Methyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate. Recent process chemistry studies have focused on optimizing reaction conditions to improve yields while minimizing the formation of byproducts. A 2023 Organic Process Research & Development publication reported a continuous flow synthesis approach that achieved >85% purity at kilogram scale, representing a significant step toward industrial application.

Future research directions are likely to focus on expanding the compound's utility in fragment-based drug discovery and exploring its potential in new therapeutic areas. The unique electronic properties imparted by the difluoromethyl group, combined with the versatility of the chloromethyl and carboxylate functionalities, position this molecule as a valuable tool for addressing emerging challenges in medicinal chemistry and chemical biology.